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Compound of Interest

1,3-Thiazolidine-3-
Compound Name:
carboximidamide

cat. No.: B3367876

An In-depth Technical Guide to 2-imino-1,3-
thiazolidine-3-carboximidamide

This technical guide provides a comprehensive overview of the physical, chemical, and
potential biological properties of 2-imino-1,3-thiazolidine-3-carboximidamide. This document
is intended for researchers, scientists, and professionals in the field of drug development and
medicinal chemistry.

Chemical and Physical Properties

While experimental data for 2-imino-1,3-thiazolidine-3-carboximidamide is limited in publicly
available literature, a summary of its computed properties has been compiled from established
chemical databases.[1] These properties provide essential information for handling,
characterization, and theoretical modeling of the compound.

Table 1: Physical and Chemical Properties of 2-imino-1,3-thiazolidine-3-carboximidamide
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Property Value Source

2-imino-1,3-thiazolidine-3-
IUPAC Name o ] PubChem[1]
carboximidamide

CAS Number 10455-64-8 PubChem[1]
Molecular Formula CaHsNaS PubChem[1]
Molecular Weight 144.20 g/mol PubChem[1]
Exact Mass 144.046967 g/mol PubChem[1]
Topological Polar Surface Area 102 A2 PubChem[1]
Hydrogen Bond Donor Count 3 PubChem[1]
Hydrogen Bond Acceptor

Count 3 PubChem[1]
Rotatable Bond Count 1 PubChem[1]
LogP (calculated) -1.3 PubChem[1]

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 2-imino-1,3-thiazolidine-3-
carboximidamide is not readily available in the surveyed literature. However, the synthesis of
structurally related 2-imino-thiazolidine derivatives is well-documented. A general and
adaptable protocol for the synthesis of a 2-imino-thiazolidin-4-one derivative is presented
below, which could serve as a foundational method for the synthesis of the target molecule with
appropriate modifications of starting materials. The key reaction involves the cyclization of a
thiourea derivative with a suitable halo-carbonyl compound.[2][3]

Representative Experimental Protocol: Synthesis of 2-
Imino-3-(aryl)-thiazolidin-4-ones

This protocol describes a common method for synthesizing 2-imino-thiazolidin-4-ones, which
involves the reaction of a substituted thiourea with an a-haloacetate.

Materials:
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Substituted N-arylthiourea

Ethyl chloroacetate

Anhydrous sodium acetate

Absolute ethanol

Procedure:

e A mixture of the appropriate N-arylthiourea (10 mmol) and anhydrous sodium acetate (20
mmol) in absolute ethanol (50 mL) is prepared in a round-bottom flask equipped with a reflux
condenser.

o Ethyl chloroacetate (12 mmol) is added to the mixture.

e The reaction mixture is heated to reflux and maintained at this temperature for 4-6 hours.
The progress of the reaction is monitored by thin-layer chromatography (TLC).

» After completion of the reaction, the mixture is cooled to room temperature.
e The cooled mixture is poured into crushed ice with constant stirring.
o The precipitated solid is filtered, washed thoroughly with cold water, and dried.

e The crude product is purified by recrystallization from a suitable solvent (e.g., ethanol) to
afford the pure 2-imino-3-(aryl)-thiazolidin-4-one.

Characterization: The structure of the synthesized compound is typically confirmed using
spectroscopic methods such as Infrared (IR) spectroscopy, Nuclear Magnetic Resonance
(NMR) spectroscopy (*H NMR and 3C NMR), and Mass Spectrometry (MS).[2][4]

Synthetic Workflow

The following diagram illustrates a generalized workflow for the synthesis of 2-imino-
thiazolidine derivatives.
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General Synthetic Workflow for 2-Imino-Thiazolidine Derivatives
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Caption: General Synthetic Workflow for 2-Imino-Thiazolidine Derivatives.

Potential Biological Activities

While no specific biological studies on 2-imino-1,3-thiazolidine-3-carboximidamide have
been identified, the broader class of 2-imino-thiazolidin-4-one derivatives has been extensively
investigated for various pharmacological activities.[5][6] These studies suggest that the 2-
imino-thiazolidine scaffold is a privileged structure in medicinal chemistry. The potential
biological activities are summarized below.

o Antifungal Activity: Several studies have reported the potent antifungal activity of 2-imino-
thiazolidin-4-one derivatives against a range of fungal pathogens.[2]

» Antimicrobial Activity: This class of compounds has also demonstrated significant activity
against various Gram-positive and Gram-negative bacteria.[4]

o Cytotoxic Activity: Certain 2-imino-thiazolidine derivatives have been shown to exhibit
cytotoxic effects against various cancer cell lines, indicating their potential as anticancer
agents.[6][7]
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The following diagram illustrates the potential biological activities of the 2-imino-thiazolidine
core structure based on existing literature for related compounds.

Potential Biological Activities of 2-Imino-Thiazolidine Core
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Caption: Potential Biological Activities of the 2-Imino-Thiazolidine Core.

Conclusion

2-imino-1,3-thiazolidine-3-carboximidamide is a heterocyclic compound with potential for
further investigation in the fields of medicinal and materials chemistry. While experimental data
is currently sparse, its structural similarity to other biologically active 2-imino-thiazolidine
derivatives suggests that it may possess interesting pharmacological properties. The synthetic
methodologies outlined in this guide for related compounds provide a strong starting point for
the future synthesis and characterization of 2-imino-1,3-thiazolidine-3-carboximidamide.
Further research is warranted to experimentally determine its physical and chemical properties,
to develop a specific and optimized synthesis protocol, and to explore its potential biological
activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3367876?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Imino-1_3-thiazolidine-3-carboximidamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Imino-1_3-thiazolidine-3-carboximidamide
https://www.mdpi.com/1420-3049/5/9/1055
https://www.mdpi.com/1420-3049/5/9/1055
https://pmc.ncbi.nlm.nih.gov/articles/PMC7101601/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7101601/
https://www.mdpi.com/1420-3049/25/1/105
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270961/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270961/
https://www.mdpi.com/1420-3049/27/3/841
https://pmc.ncbi.nlm.nih.gov/articles/PMC8840064/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8840064/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8840064/
https://www.benchchem.com/product/b3367876#physical-and-chemical-properties-of-2-imino-1-3-thiazolidine-3-carboximidamide
https://www.benchchem.com/product/b3367876#physical-and-chemical-properties-of-2-imino-1-3-thiazolidine-3-carboximidamide
https://www.benchchem.com/product/b3367876#physical-and-chemical-properties-of-2-imino-1-3-thiazolidine-3-carboximidamide
https://www.benchchem.com/product/b3367876#physical-and-chemical-properties-of-2-imino-1-3-thiazolidine-3-carboximidamide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3367876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b3367876?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3367876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

